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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is a

cornerstone of modern research and development. For scientists and professionals handling

ethyl glycolate, a combustible liquid and irritant, adherence to proper disposal protocols is not

just a matter of regulatory compliance, but a critical component of laboratory safety. This guide

provides a clear, step-by-step procedure for the proper disposal of ethyl glycolate, designed to

build trust and provide value beyond the product itself.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is imperative to handle ethyl glycolate with

appropriate safety measures. This chemical is classified as a combustible liquid that can cause

skin, eye, and respiratory irritation.[1][2][3][4]

Personal Protective Equipment (PPE): Always wear appropriate personal protective

equipment, including chemical-resistant gloves, safety goggles with side-shields, and a lab

coat.[1][5]

Ventilation: Handle ethyl glycolate in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation.[1][5]

Ignition Sources: Keep ethyl glycolate away from open flames, hot surfaces, sparks, and

other potential sources of ignition.[1][2][6]

Chemical and Physical Properties
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Understanding the properties of ethyl glycolate is essential for its safe handling and disposal.

This data is summarized for your convenience.

Property Value Citation

Physical State Liquid [1][2]

Appearance Colorless [1][2]

Flash Point 62 °C / 143.6 °F (closed cup) [1][7]

Boiling Point 158 - 159 °C / 316.4 - 318.2 °F [1]

Specific Gravity 1.080 [1]

Incompatibilities
Strong oxidizing agents,

Strong bases
[1]

Hazardous Decomposition
Carbon monoxide (CO),

Carbon dioxide (CO2)
[1]

Step-by-Step Disposal Protocol
The disposal of ethyl glycolate must be managed as hazardous waste in compliance with all

applicable federal, state, and local regulations.[8][9][10] Never pour ethyl glycolate down the

drain or dispose of it in regular trash.[11][12]

Step 1: Waste Identification and Segregation
Classify as Hazardous Waste: Treat all unused or contaminated ethyl glycolate as

hazardous waste.[13] This includes any absorbent materials, like sand or vermiculite, used to

clean up spills.[6][13]

Segregate from Incompatibles: Do not mix ethyl glycolate waste with incompatible

materials, particularly strong oxidizing agents or strong bases, to prevent dangerous

chemical reactions.[1][14] It is best practice to collect halogenated and non-halogenated

solvent wastes in separate containers.[14]

Step 2: Waste Collection and Container Management
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Select an Appropriate Container: Collect ethyl glycolate waste in a chemically compatible

container that is in good condition and free from leaks.[11][13] Plastic containers are often

preferred.[8] If possible, use the original chemical container.[13]

Keep Containers Closed: Ensure the waste container is securely closed at all times, except

when adding waste.[8][13] This prevents the release of vapors and potential spills.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste".[5][15]

The label must also include the full chemical name, "Ethyl Glycolate" (avoiding formulas or

abbreviations), and the date when waste was first added to the container.[5][15]

Step 3: Storage and Accumulation
Designated Storage Area: Store the sealed and labeled waste container in a designated and

well-ventilated satellite accumulation area within the laboratory.[8]

Secondary Containment: It is best practice to use secondary containment, such as a larger,

chemically resistant tray or tub, to capture any potential leaks from the primary container.[11]

Adhere to Accumulation Limits: Be aware of the maximum volume of hazardous waste

(typically 55 gallons) allowed to be stored in a satellite accumulation area. Once this limit is

reached, it must be removed within three calendar days.[8]

Step 4: Arrange for Final Disposal
Contact EH&S: Contact your institution's Environmental Health and Safety (EH&S)

department or a licensed professional waste disposal service to arrange for the pickup and

disposal of the ethyl glycolate waste.[3][8]

Follow Institutional Procedures: Adhere to all institutional guidelines for waste pickup

requests and documentation.

Incineration: A common disposal method for glycol ethers is combustion in an approved

chemical incinerator.[16] Your waste disposal provider will determine the appropriate final

disposal method.

Experimental Workflow: Ethyl Glycolate Disposal
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The following diagram illustrates the logical workflow for the proper disposal of ethyl glycolate
from the point of generation to its final removal from the laboratory.
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Caption: Logical workflow for ethyl glycolate disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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